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Compound of Interest

Compound Name: 5-Fluoro-2-methyl-8-nitroquinoline

Cat. No.: B11899004

Disclaimer: This technical guide addresses the chemical class of fluoro-nitro-methyl quinoline
derivatives. The specific compound, 5-Fluoro-2-methyl-8-nitroquinoline, is not associated
with a publicly available CAS number, and dedicated research on its synthesis, properties, and
biological activity is not readily available in the public domain. The information presented herein
is a compilation of data for structurally related compounds and is intended to provide a general
overview for researchers, scientists, and drug development professionals.

Introduction

Quinoline derivatives are a significant class of heterocyclic compounds in medicinal chemistry,
with applications as antibacterial, antiviral, anticancer, and antimalarial agents. The introduction
of substituents such as fluoro, nitro, and methyl groups can significantly modulate their
physicochemical properties and biological activities. This guide provides a summary of
available data on compounds structurally related to 5-Fluoro-2-methyl-8-nitroquinoline.

Physicochemical Properties of Related Fluoro-
Nitroquinoline Derivatives

The following table summarizes the physicochemical properties of several related fluoro-
nitroquinoline compounds. This data is provided to give an indication of the expected properties
for this class of molecules.
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Molecular
Compound Molecular . .
CAS Number Weight ( g/mol  Key Properties
Name Formula )
8-Fluoro-5- )
_ o 94832-39-0 CoHsFN202 192.15 Solid.[1]
nitroquinoline
6-Fluoro-5- The fluorine
methyl-8- 152167-85-6 Not specified Not specified atom enhances
nitroquinoline lipophilicity.[2]
5-Fluoro-8-
nitroquinoline-2- 1420791-65-6 C10H5FN204 236.16
carboxylic acid
Soluble in
ethanol, ethyl
ether, benzene,
8-Nitroquinoline 607-34-1 CoHesN202 174.16 chloroform, and

dilute acid;
slightly soluble in

water.[3]

Synthesis of Related Nitroquinoline Derivatives

The synthesis of nitroquinoline derivatives often involves multi-step processes. A general

approach to the synthesis of a substituted nitroquinoline is outlined below.
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Caption: General workflow for the synthesis of substituted nitroquinolines.

Experimental Protocol: Synthesis of 2-methyl-6-nitroquinoline
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This protocol is for the synthesis of a related compound, 2-methyl-6-nitroquinoline, and is
adapted from a published procedure.[4]

Materials:

4-nitroaniline

Concentrated HCI

Crotonaldehyde

11 N NaOH solution

Methanol

Procedure:

Dissolve 1.5 g of 4-nitroaniline (11 mmol) in concentrated HCI under reflux at 105 °C.

e Add 0.95 g of crotonaldehyde (14 mmol) dropwise at a rate of 100 mL/2hr and heat the
reaction mixture for one hour.

e Cool the reaction mixture to room temperature (25 °C).
o Neutralize the mixture with 11 N NaOH solution to obtain a whitish-yellow precipitate.
o Recrystallize the product from methanol to remove unreacted starting materials.

Note: The synthesis of 7-methyl-8-nitroquinoline has also been reported via a two-step process
starting from m-toluidine, involving a Skraup synthesis followed by nitration.[5]

Biological Activity and Signaling Pathways

There is no specific information available regarding the biological activity or associated
signaling pathways for 5-Fluoro-2-methyl-8-nitroquinoline. However, quinoline derivatives
are known to have a wide range of biological activities. For instance, 8-hydroxyquinoline and its
derivatives have demonstrated antibacterial, antifungal, and insecticidal properties.[6] The
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biological activity of 8-methoxyquinoline and 5-nitro-8-methoxyquinoline has also been
investigated, showing antifungal and antibacterial effects.[7]

Due to the lack of specific data for the requested compound, no signaling pathway diagrams
can be provided.

Safety and Handling

Safety information for the specific target compound is not available. For the related compound,
8-nitroquinoline, the following GHS hazard statements apply: Harmful if swallowed, Harmful in
contact with skin, Causes skin irritation, Causes serious eye irritation, Harmful if inhaled, and
May cause respiratory irritation.[3] It is recommended that any novel quinoline derivative be
handled with appropriate personal protective equipment in a well-ventilated fume hood.

Conclusion

While a comprehensive technical guide on 5-Fluoro-2-methyl-8-nitroquinoline cannot be
provided due to the absence of specific research on this compound, this guide offers a
summary of the available information on structurally similar molecules. The data on related
fluoro-nitroquinoline derivatives can serve as a valuable starting point for researchers
interested in the synthesis and characterization of this and other novel quinoline compounds.
Further research is required to determine the specific properties, synthesis, and biological
activity of 5-Fluoro-2-methyl-8-nitroquinoline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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